6-(3,5-dimethyl-1H-pyrazol-1-yl)-2-[(1-{thieno[3,2-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-2,3-dihydropyridazin-3-one
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Description
6-(3,5-dimethyl-1H-pyrazol-1-yl)-2-[(1-{thieno[3,2-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-2,3-dihydropyridazin-3-one is a useful research compound. Its molecular formula is C19H19N7OS and its molecular weight is 393.47. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation
The synthesis of novel heterocyclic compounds, including pyrazoles, pyridazinones, and pyrimidines, has been extensively studied due to their promising biological activities. For instance, Rashad et al. (2009) explored the reactivity of hydrazine derivatives towards creating novel pyrazoles and pyridazinones, demonstrating potent antimicrobial activities against various pathogens (Rashad, Shamroukh, Abdel-Megeid, Sayed, & Abdel-Wahed, 2009). Similarly, Sayed et al. (2002) focused on synthesizing new pyridazin-6-ones and related compounds, highlighting the versatility of such heterocyclic frameworks in organic synthesis (Sayed, Khalil, Ahmed, & Raslan, 2002).
Anticancer and Antimicrobial Activities
Heterocyclic compounds derived from pyrazolo[3,4-d]pyrimidin-4-one and similar frameworks have shown significant anticancer and antimicrobial activities. Abdellatif et al. (2014) synthesized new derivatives with pronounced antitumor activity against the MCF-7 human breast adenocarcinoma cell line, indicating the therapeutic potential of these compounds (Abdellatif, Abdelall, Abdelgawad, Ahmed, & Bakr, 2014). Deohate and Palaspagar (2020) also reported the synthesis of pyrimidine-linked pyrazole heterocyclics, demonstrating both insecticidal and antimicrobial potentials (Deohate & Palaspagar, 2020).
Chemical Synthesis and Structural Elucidation
The exploration of chemical reactivity for the synthesis of complex heterocyclic systems is a key aspect of organic chemistry. Toplak et al. (1999) and Stanovnik et al. (1990) have contributed significantly to this field by developing methodologies for synthesizing heterocyclic systems with potential biological applications (Toplak, Svete, Grdadolnik, & Stanovnik, 1999); (Stanovnik, Van Der Bovenkamp, Svete, Hvala, Simonič, & Tišler, 1990).
properties
IUPAC Name |
6-(3,5-dimethylpyrazol-1-yl)-2-[(1-thieno[3,2-d]pyrimidin-4-ylazetidin-3-yl)methyl]pyridazin-3-one |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C19H19N7OS/c1-12-7-13(2)26(22-12)16-3-4-17(27)25(23-16)10-14-8-24(9-14)19-18-15(5-6-28-18)20-11-21-19/h3-7,11,14H,8-10H2,1-2H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOGFALBAKASJRD-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C2=NN(C(=O)C=C2)CC3CN(C3)C4=NC=NC5=C4SC=C5)C |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N7OS |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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